Cas no 2039-89-6 (2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol))

2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) is a high-purity aromatic monomer used in polymerization and specialty chemical synthesis. The presence of methyl groups at the 2- and 5-positions enhances its reactivity in copolymerization processes, making it valuable for producing tailored polymers with modified thermal and mechanical properties. Stabilization with 4-tert-butylcatechol ensures extended shelf life by inhibiting premature polymerization during storage and handling. This compound is particularly useful in applications requiring controlled molecular architecture, such as adhesives, coatings, and advanced resin systems. Its consistent quality and stability make it a reliable choice for industrial and research applications demanding precise monomer performance.
2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) structure
2039-89-6 structure
Product Name:2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol)
CAS No:2039-89-6
MF:C10H12
MW:132.202282905579
MDL:MFCD00008614
CID:84080
PubChem ID:16265
Update Time:2025-06-07

2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethylstyrene
    • 2-ethenyl-1,4-dimethylbenzene
    • 1,4-Dimethyl-2-ethenylbenzene
    • 1,4-Dimethyl-2-vinylbenzene
    • 2-ethenyl-1,4-dimethyl-benzene
    • 2-vinyl-p-xylene
    • Benzene,2-ethenyl-1,4-dimethyl
    • EINECS 218-028-9
    • o-vinyl-p-xylene
    • Styrene,2,5-dimethyl
    • MFCD00008614
    • AKOS009157096
    • NSC-73477
    • Styrene, 2,5-dimethyl-
    • ?2,5-DIMETHYLSTYRENE
    • SY316389
    • 4-05-00-01385 (Beilstein Handbook Reference)
    • NSC73477
    • 2039-89-6
    • BRN 2203656
    • AS-61158
    • FT-0610481
    • EN300-388620
    • Styrene,5-dimethyl-
    • RTM6P5K8CA
    • 2,5-Dimethylstyrene, contains 500 ppm tert-Butylcatechol as stabilizer, 98%
    • 2-ethenyl-1, 4-dimethylbenzene
    • Benzene, 2-ethenyl-1,4-dimethyl-
    • DTXSID6074702
    • UNII-RTM6P5K8CA
    • NSC 73477
    • WLN: 1U1R B1 E1
    • D97352
    • Q27288284
    • NS00021825
    • 2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol)
    • Benzene, 2-ethenyl-1,4-dimethyl-(9CI)
    • DTXCID3036280
    • MDL： MFCD00008614
    • Inchi： 1S/C10H12/c1-4-10-7-8(2)5-6-9(10)3/h4-7H,1H2,2-3H3
    • InChI Key： DBWWINQJTZYDFK-UHFFFAOYSA-N
    • SMILES： C1(C)C=CC(C)=CC=1C=C
    • BRN： 2203656

Computed Properties

  • Exact Mass: 132.09400
  • Monoisotopic Mass: 132.0939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: liquid
  • Density: 0.904 g/mL at 25 °C(lit.)
  • Melting Point: −35 °C(lit.)
  • Boiling Point: 71-72 °C10 mm Hg(lit.)
  • Flash Point: 147 °F
  • Refractive Index: n20/D 1.539(lit.)
  • PSA: 0.00000
  • LogP: 2.94640
  • Solubility: Not determined
  • Vapor Pressure: 0.6±0.2 mmHg at 25°C

2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) Security Information

2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) Pricemore >>

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abcr
AB133599-1 g
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abcr
AB133599-5 g
2,5-Dimethylstyrene, 97%, stabilized with 4-tert-butylcatechol; .
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abcr
AB133599-25 g
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) Production Method

Production Method 1

9005-53-2 9005-53-2
2039-89-6 2039-89-6
89-72-5 89-72-5
2944-49-2 2944-49-2
2082-61-3 2082-61-3
1123-94-0 1123-94-0
1197-34-8 1197-34-8
620-14-4 620-14-4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ;  1 h, 350 °C; 4 h, 350 °C
Reference
Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations
Figueiredo, M. B.; Deuss, P. J.; Venderbosch, R. H.; Heeres, H. J., Biomass and Bioenergy, 2020, 134,

Production Method 2

581-42-0 581-42-0
496-11-7 496-11-7
573-98-8 573-98-8
527-53-7 527-53-7
569-41-5 569-41-5
575-41-7 575-41-7
65051-83-4 65051-83-4
767-59-9 767-59-9
620-14-4 620-14-4
2039-89-6 2039-89-6
27133-93-3 27133-93-3
5325-97-3 5325-97-3
3296-50-2 3296-50-2
4175-53-5 4175-53-5
493-02-7 493-02-7
Reaction Conditions
1.1 Reagents: Dodecane ,  Decane ,  Tridecane ,  Pentadecane ,  Hydrogen Catalysts: Ruthenium ;  134.1 bar; 3.25 h, 157.6 bar, rt → 305 °C
Reference
An improved catalytic pyrolysis concept for renewable aromatics from biomass involving a recycling strategy for co-produced polycyclic aromatic hydrocarbons
Genuino, Homer C.; Muizebelt, Inouk; Heeres, Andre; Schenk, Niels J.; Winkelman, Jos G. M.; et al, Green Chemistry, 2019, 21(14), 3802-3806

2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) Raw materials

2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) Preparation Products

2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2039-89-6)2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol)
Order Number:A1199639
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:40
Price ($):288.0
Email:sales@amadischem.com

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2039-89-6 (2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol)) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:2039-89-6)2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol)
A1199639
Purity:99%
Quantity:25g
Price ($):288.0
Email